Cas no 2580207-31-2 (1-methyl-3-(trifluoromethyl)cyclobutylmethanol)

1-Methyl-3-(trifluoromethyl)cyclobutylmethanol is a fluorinated cyclobutane derivative characterized by its unique structural and electronic properties. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The cyclobutyl ring contributes to conformational rigidity, which can influence binding affinity in bioactive molecules. This compound is particularly useful in medicinal chemistry for the development of novel therapeutics, where its trifluoromethyl group may improve bioavailability and target selectivity. Its synthetic versatility allows for further functionalization, enabling applications in drug discovery and material science. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes.

1-methyl-3-(trifluoromethyl)cyclobutylmethanol structure

2580207-31-2 structure

Product Name:1-methyl-3-(trifluoromethyl)cyclobutylmethanol

CAS No:2580207-31-2

MF:C₇H₁₁F₃O

MW:168.156852960587

MDL:MFCD33019849

CID:5671194

PubChem ID:155858414

Update Time:2025-10-15

1-methyl-3-(trifluoromethyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

- EN300-27103806
- 2580207-31-2
- [1-Methyl-3-(trifluoromethyl)cyclobutyl]methanol
- Cyclobutanemethanol, 1-methyl-3-(trifluoromethyl)-
- 1-methyl-3-(trifluoromethyl)cyclobutylmethanol
- MDL： MFCD33019849
- Inchi： 1S/C7H11F3O/c1-6(4-11)2-5(3-6)7(8,9)10/h5,11H,2-4H2,1H3
- InChI Key： HVROQWCCLMUMHX-UHFFFAOYSA-N
- SMILES： FC(C1CC(C)(CO)C1)(F)F

Computed Properties

Exact Mass: 168.07619946g/mol
Monoisotopic Mass: 168.07619946g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 146
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 20.2Å²

Experimental Properties

Density: 1.192±0.06 g/cm3(Predicted)
Boiling Point: 140.6±35.0 °C(Predicted)
pka: 15.05±0.10(Predicted)

1-methyl-3-(trifluoromethyl)cyclobutylmethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-27103806-1g	[1-methyl-3-(trifluoromethyl)cyclobutyl]methanol	2580207-31-2	95%	1g	$1029.0	2023-09-11
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Enamine	EN300-27103806-0.05g	[1-methyl-3-(trifluoromethyl)cyclobutyl]methanol	2580207-31-2	95.0%	0.05g	$238.0	2025-03-20
Enamine	EN300-27103806-0.1g	[1-methyl-3-(trifluoromethyl)cyclobutyl]methanol	2580207-31-2	95.0%	0.1g	$355.0	2025-03-20
Enamine	EN300-27103806-0.25g	[1-methyl-3-(trifluoromethyl)cyclobutyl]methanol	2580207-31-2	95.0%	0.25g	$509.0	2025-03-20
Enamine	EN300-27103806-0.5g	[1-methyl-3-(trifluoromethyl)cyclobutyl]methanol	2580207-31-2	95.0%	0.5g	$803.0	2025-03-20
Enamine	EN300-27103806-1.0g	[1-methyl-3-(trifluoromethyl)cyclobutyl]methanol	2580207-31-2	95.0%	1.0g	$1029.0	2025-03-20
Enamine	EN300-27103806-2.5g	[1-methyl-3-(trifluoromethyl)cyclobutyl]methanol	2580207-31-2	95.0%	2.5g	$2014.0	2025-03-20
Enamine	EN300-27103806-5.0g	[1-methyl-3-(trifluoromethyl)cyclobutyl]methanol	2580207-31-2	95.0%	5.0g	$2981.0	2025-03-20